Cas no 847650-87-7 (4-Amino-1-[2,5-anhydro-4-(hydroxymethyl)-alpha-L-lyxofuranosyl]-5-methylcytosine)

• Product Name: 4-Amino-1-[2,5-anhydro-4-(hydroxymethyl)-alpha-L-lyxofuranosyl]-5-methylcytosine
• CAS No: 847650-87-7
• MF: C₁₁H₁₅N₃O₅
• MW: 269.253902673721
• CID: 5019359
• PubChem ID: 52946596
• Update Time: 2026-02-28

4-Amino-1-[2,5-anhydro-4-(hydroxymethyl)-alpha-L-lyxofuranosyl]-5-methylcytosine Chemical and Physical Properties

Names and Identifiers

• HH0X5P4HEO
• 4-amino-1-[2,5-anhydro-4-(hydroxymethyl)-alpha-L-lyxofuranosyl]-5-methylcytosine
• 4-amino-1-[2,5-anhydro-4-(hydroxymethyl)-alpha-L-lyxofuranosyl]-5-methylpyrimidin-2(1H)-one
• 1-[(1S,3R,4R,7S)-7-hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-5-methylcytosine
• 4-Amino-1-[(1s,3r,4r,7s)-7-Hydroxy-1-(Hydroxymethyl)-2,5-Dioxabicyclo[2.2.1]Hept-3-Yl]-5-Methylpyrimidin-2(1h)-One
• 5-Methyl-2'-o,4'-C-methylenecytidine
• Q27120526
• 4
• 4-Amino-1-[2,5-anhydro-4-C-(hydroxymethyl)-α-L-lyxofuranosyl]-5-methyl-2(1H)-pyrimidinone (ACI)
• 847650-87-7
• LKC
• 2(1H)-Pyrimidinone, 4-amino-1-(2,5-anhydro-4-C-(hydroxymethyl)-alpha-L-lyxofuranosyl)-5-methyl-
• UNII-HH0X5P4HEO
• F70735
• CHEBI:43697
• 2(1H)-PYRIMIDINONE, 4-AMINO-1-(2,5-ANHYDRO-4-C-(HYDROXYMETHYL)-.ALPHA.-L-LYXOFURANOSYL)-5-METHYL-
• 4-amino-1-[(1S,3R,4R,7S)-7-hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-5-methylpyrimidin-2-one
• 4-AMINO-1-(2,5-ANHYDRO-4-C-(HYDROXYMETHYL)-.ALPHA.-L-LYXOFURANOSYL)-5-METHYL-2(1H)-PYRIMIDINONE
• SCHEMBL4313984
• DA-60460
• 4-Amino-1-((1S,3R,4R,7S)-7-hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl)-5-methylpyrimidin-2(1H)-one
• 4-Amino-1-(2,5-anhydro-4-C-(hydroxymethyl)-alpha-L-lyxofuranosyl)-5-methyl-2(1H)-pyrimidinone
• 4-Amino-1-[2,5-anhydro-4-(hydroxymethyl)-alpha-L-lyxofuranosyl]-5-methylcytosine

• Inchi： 1S/C11H15N3O5/c1-5-2-14(10(17)13-8(5)12)9-6-7(16)11(3-15,19-9)4-18-6/h2,6-7,9,15-16H,3-4H2,1H3,(H2,12,13,17)/t6-,7+,9-,11+/m1/s1
• InChI Key： NELYIRACPIJATH-SZVQBCOZSA-N
• SMILES： O1[C@H]([C@H]2[C@@H]([C@]1(CO)CO2)O)N1C(N=C(C(C)=C1)N)=O

Computed Properties

• Exact Mass: 269.10117059g/mol
• Monoisotopic Mass: 269.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 4-Amino-1-[2,5-anhydro-4-(hydroxymethyl)-alpha-L-lyxofuranosyl]-5-methylcytosine

Comprehensive Overview of 4-Amino-1-[2,5-anhydro-4-(hydroxymethyl)-alpha-L-lyxofuranosyl]-5-methylcytosine (CAS No. 847650-87-7)

The compound 4-Amino-1-[2,5-anhydro-4-(hydroxymethyl)-alpha-L-lyxofuranosyl]-5-methylcytosine (CAS No. 847650-87-7) is a specialized nucleoside derivative with significant potential in biochemical and pharmaceutical research. Its unique structure, featuring a modified sugar moiety (2,5-anhydro-4-(hydroxymethyl)-alpha-L-lyxofuranosyl) and a 5-methylcytosine base, makes it a subject of interest for studies on nucleic acid analogs, epigenetic modifications, and antiviral therapies. Researchers are increasingly exploring its applications in targeted drug delivery and gene regulation, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on nucleoside analogs due to their role in treating viral infections and cancers. 4-Amino-1-[2,5-anhydro-4-(hydroxymethyl)-alpha-L-lyxofuranosyl]-5-methylcytosine stands out for its potential to modulate gene expression, a hot topic in epigenetics. Its hydroxymethyl group and anhydro bridge contribute to its stability and bioavailability, addressing key challenges in drug development. This compound is also being investigated for its compatibility with CRISPR-Cas9 technologies, a frequently searched term in AI and biotechnology forums.

The synthesis and characterization of CAS No. 847650-87-7 require advanced techniques such as NMR spectroscopy and mass spectrometry. Its alpha-L-lyxofuranosyl configuration distinguishes it from conventional nucleosides, offering insights into stereochemical effects on biological activity. As the pharmaceutical industry shifts toward personalized therapies, this compound’s ability to integrate into mRNA and DNA sequences positions it as a promising candidate for next-generation therapeutics. Discussions on platforms like PubMed and ResearchGate highlight its relevance in antiviral and anticancer research.

From an SEO perspective, keywords such as "nucleoside analogs," "epigenetic modifiers," and "modified sugar moieties" are frequently associated with this compound. Users searching for "CAS 847650-87-7 uses" or "5-methylcytosine derivatives" will find this information valuable. The compound’s potential synergy with RNA interference (RNAi) technologies further enhances its appeal, as RNAi remains a trending topic in genetic engineering. Its non-toxic profile and compatibility with bioconjugation techniques also make it suitable for diagnostic applications.

In summary, 4-Amino-1-[2,5-anhydro-4-(hydroxymethyl)-alpha-L-lyxofuranosyl]-5-methylcytosine represents a cutting-edge tool for researchers exploring the intersections of chemistry, biology, and medicine. Its versatility in addressing contemporary challenges—such as drug resistance and targeted therapy—ensures its place in high-impact studies. As interest in small-molecule therapeutics and gene editing continues to rise, this compound is poised to play a pivotal role in advancing scientific innovation.